Carbamazepine-10,11-epoxide
CAS No.: 36507-30-9
VCID: VC0195693
Molecular Formula: C15H12N2O2
Molecular Weight: 252.27 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | Carbamazepine-10,11-epoxide, also known as 10,11-epoxycarbamazepine, is an active metabolite of carbamazepine, an anticonvulsant drug . It belongs to the class of organic compounds known as dibenzazepines, which feature two benzene rings connected by an azepine ring . This epoxide metabolite is formed from carbamazepine through the action of cytochrome P450 (CYP) enzymes, including CYP2C8, CYP3A4, CYP3A5, CYP3A7, and CYP2C19 . It can also be converted into 10,11-dihydroxycarbamazepine by the enzyme epoxide hydrolase 1 . The presence of carbamazepine-10,11-epoxide can have clinically significant implications in therapeutic drug monitoring of carbamazepine . Monitoring patients who exhibit symptoms of carbamazepine toxicity is important, especially when their total serum carbamazepine concentration is within the therapeutic range . Factors such as the concomitant administration of other drugs that induce hepatic oxidizing enzymes or inhibit its breakdown, as well as high-dose carbamazepine therapy, can affect carbamazepine-10,11-epoxide concentrations . While the clinically acceptable serum concentration of carbamazepine-10,11-epoxide is not well established, a concentration of 4.0 mcg/mL has often been used as an upper limit for its therapeutic range . Similar to carbamazepine-10,11-epoxide, other compounds such as 1a,10b-Dihydro-6H-dibenz(b,f)oxireno(d)azepine-6-carboxamide share structural similarities and may exhibit related pharmacological activities . Carbamazepine-10,11-epoxide is involved in the carbamazepine metabolism pathway in humans . Its presence and concentration are relevant in assessing the therapeutic effects and potential toxicity associated with carbamazepine treatment . |
---|---|
CAS No. | 36507-30-9 |
Product Name | Carbamazepine-10,11-epoxide |
Molecular Formula | C15H12N2O2 |
Molecular Weight | 252.27 g/mol |
IUPAC Name | 3-oxa-11-azatetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaene-11-carboxamide |
Standard InChI | InChI=1S/C15H12N2O2/c16-15(18)17-11-7-3-1-5-9(11)13-14(19-13)10-6-2-4-8-12(10)17/h1-8,13-14H,(H2,16,18) |
Standard InChIKey | ZRWWEEVEIOGMMT-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C3C(O3)C4=CC=CC=C4N2C(=O)N |
Canonical SMILES | C1=CC=C2C(=C1)C3C(O3)C4=CC=CC=C4N2C(=O)N |
Appearance | White Solid |
Purity | > 95% |
Synonyms | 10,11-epoxycarbamazepine carbamazepine 10,11-epoxide carbamazepine 10,11-oxide carbamazepine epoxide carbamazepine epoxide, 1a-(13)C-labeled CARBAMAZEPINE-10,11-EPOXIDE CBZ-10,11-epoxide |
PubChem Compound | 2555 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume